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Compound of Interest

Compound Name: Sodium perrhenate

Cat. No.: B082388 Get Quote

This technical guide provides a detailed analysis of the solubility of sodium perrhenate
(NaReO₄) in two common polar organic solvents: methanol (CH₃OH) and ethanol (C₂H₅OH).

The information is intended for researchers, scientists, and professionals in drug development

and related fields who require precise solubility data and experimental methodologies.

Quantitative Solubility Data
The solubility of sodium perrhenate in methanol and ethanol has been determined across a

range of temperatures. The following table summarizes this data, which was established using

the isothermal method of saturation. This method involves equilibrating a supersaturated

solution at a constant temperature and subsequently analyzing the concentration of the

dissolved salt.
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Temperature (°C)
Solubility in Methanol (
g/100g of solvent)

Solubility in Ethanol (
g/100g of solvent)

0 48.3 12.3

10 54.8 14.5

20 62.5 16.8

25 67.0 18.1

30 71.8 19.4

40 82.3 22.3

50 94.5 25.5

Data compiled from studies on the solubility of alkali metal perrhenates.

Experimental Protocol: Isothermal Saturation
Method
The determination of sodium perrhenate solubility in methanol and ethanol is typically

achieved through the isothermal saturation method. This procedure ensures the accurate

measurement of the maximum amount of solute that can be dissolved in a solvent at a specific

temperature.

Methodology:

Solvent Preparation: An excess amount of anhydrous sodium perrhenate is added to a

known quantity of the solvent (methanol or ethanol) in a sealed, thermostatically controlled

vessel.

Equilibration: The mixture is continuously agitated at a constant, predetermined temperature

for an extended period (typically 24-48 hours) to ensure that equilibrium is reached and the

solution is saturated.

Sample Extraction: Once equilibrium is established, the stirring is halted, and the solid phase

is allowed to settle. A sample of the clear, saturated supernatant is carefully extracted using
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a syringe fitted with a filter to prevent the transfer of any undissolved solid.

Gravimetric Analysis: The extracted sample is weighed and then evaporated to dryness

under controlled conditions to remove the solvent completely. The remaining solid residue,

which is the dissolved sodium perrhenate, is then weighed.

Solubility Calculation: The solubility is calculated as the mass of the dried sodium
perrhenate per 100 grams of the solvent.

Visualized Experimental Workflow
The following diagram illustrates the logical workflow of the isothermal saturation method for

determining the solubility of sodium perrhenate.
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Experimental workflow for solubility determination.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b082388?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Solubility of Sodium Perrhenate in Methanol and
Ethanol: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082388#solubility-of-sodium-perrhenate-in-methanol-
vs-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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